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Compound of Interest

Compound Name: Pencycuron-d5

Cat. No.: B15142454 Get Quote

For researchers, scientists, and professionals engaged in drug development and analytical

studies, the procurement of high-purity, isotopically labeled internal standards is a critical step.

This technical guide provides an in-depth overview of the commercial availability of

Pencycuron-d5, a deuterated analog of the fungicide Pencycuron. This guide is intended to

streamline the selection of a suitable supplier by presenting key technical data and outlining a

logical procurement workflow.

Introduction to Pencycuron-d5
Pencycuron-d5 is the deuterium-labeled version of Pencycuron, a phenylurea fungicide. The

incorporation of five deuterium atoms into the phenyl group creates a stable, heavier isotope of

the molecule. This mass difference allows Pencycuron-d5 to be used as an internal standard

in quantitative analytical techniques, most notably in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). Its primary

application is in residue analysis of the parent compound, Pencycuron, in various matrices, and

in pharmacokinetic studies. The use of a deuterated internal standard is crucial for correcting

for matrix effects and variations in sample preparation and instrument response, thereby

ensuring the accuracy and precision of analytical measurements.

Commercial Availability and Supplier Specifications
A comprehensive search has identified a primary commercial supplier for Pencycuron-d5.

While many chemical suppliers offer the non-deuterated form, Pencycuron, the deuterated

analog appears to be a more specialized research chemical with limited commercial availability.
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Data Summary of Pencycuron-d5 Suppliers

Supplier
Catalog
Number

Purity
(LCMS)

Isotopic
Enrichment

Available
Quantities

CAS
Number

MedChemEx

press
HY-B2048S 99.90%[1][2] 98.29%[3]

1 mg, 5 mg,

10 mg[1]

83286-58-

2[1]

Note: Data is based on publicly available information and may be subject to change. It is

recommended to contact the supplier directly for the most current specifications and pricing.

Technical Data from Certificate of Analysis
A certificate of analysis for Pencycuron-d5 from MedChemExpress provides the following key

technical details:

Chemical Name: Urea, N-[(4-chlorophenyl)methyl]-N-cyclopentyl-N′-(phenyl-d5)-

Molecular Formula: C₁₉H₁₆D₅ClN₂O

Molecular Weight: 333.87

Appearance: White to off-white solid

Analytical Data:

¹H NMR Spectrum: Consistent with structure

LCMS: Consistent with structure

Storage Conditions:

Powder: -20°C for 3 years

In solvent: -80°C for 6 months, -20°C for 1 month

Experimental Protocols
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While a specific, detailed experimental protocol for the use of Pencycuron-d5 was not found in

publicly available datasheets, the general methodology for using a deuterated internal standard

in LC-MS/MS analysis is well-established. The following is a generalized workflow based on

standard practices in the field.

General Protocol for Pencycuron-d5 as an Internal Standard in LC-MS/MS Analysis

Preparation of Standard Solutions:

Prepare a stock solution of Pencycuron-d5 in a suitable organic solvent (e.g., methanol,

acetonitrile) at a concentration of, for example, 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution to the desired

concentrations for spiking into calibration standards and samples.

Sample Preparation:

To an aliquot of the sample matrix (e.g., plasma, tissue homogenate, environmental

sample extract), add a known amount of the Pencycuron-d5 working solution. The

concentration of the internal standard should be consistent across all samples and

calibration standards.

Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid

extraction, solid-phase extraction) to isolate the analyte (Pencycuron) and the internal

standard (Pencycuron-d5).

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS

analysis.

LC-MS/MS Analysis:

Develop a chromatographic method to separate Pencycuron and Pencycuron-d5 from

other matrix components.

Optimize the mass spectrometer parameters for the detection of both the analyte and the

internal standard. This involves selecting appropriate precursor and product ions for

Multiple Reaction Monitoring (MRM).
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Pencycuron (Analyte): Determine the optimal precursor ion (e.g., [M+H]⁺) and the most

intense and stable product ions.

Pencycuron-d5 (Internal Standard): Determine the corresponding precursor ion (e.g.,

[M+5+H]⁺) and its product ions.

Acquire data for the calibration curve standards and the unknown samples.

Data Analysis:

Calculate the peak area ratio of the analyte (Pencycuron) to the internal standard

(Pencycuron-d5) for each sample and calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte in the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Logical Workflow for Supplier Selection
The process of selecting a commercial supplier for a critical reagent like Pencycuron-d5
should be systematic to ensure the quality and reliability of the research data. The following

diagram illustrates a logical workflow for this process.

Phase 1: Initial Assessment Phase 2: Technical Evaluation Phase 3: Final Decision

Define Requirements Identify Potential Suppliers
Purity, Quantity, etc.

Request Information
Quotations, CoA

Review CoATechnical Data Compare Specifications
Purity, Isotopic Enrichment

Assess Supplier Reputation
Quality, Reliability

Evaluate Cost and Lead TimeBusiness Factors Select Supplier
Final Choice

Place Order
Procurement

Click to download full resolution via product page

Caption: A logical workflow for selecting a commercial supplier for Pencycuron-d5.

Conclusion
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The availability of high-quality Pencycuron-d5 is essential for researchers conducting sensitive

and accurate quantitative analyses of its non-deuterated counterpart. This guide has identified

MedChemExpress as a commercial supplier and has presented its key technical specifications.

While the commercial landscape for this specific deuterated compound appears limited, the

provided information and the logical workflow for supplier selection should serve as a valuable

resource for scientists and drug development professionals. It is always recommended to

directly contact potential suppliers to obtain the most current and comprehensive technical

information before making a procurement decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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